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Compound of Interest

Compound Name: 1-Nitropropene

Cat. No.: B1615415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Nitropropene (CAS No: 3156-70-5) is a nitroalkene of growing interest in

organic synthesis. Its reactivity makes it a valuable intermediate, but also necessitates a

thorough understanding of its health and safety profile. This guide provides an in-depth

overview of the known health and safety information for 1-nitropropene, including its physical

and chemical properties, toxicological data, handling and storage procedures, and emergency

protocols. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for 1-
nitropropene, this guide also draws upon data from structurally related compounds where

appropriate, clearly indicating when such extrapolations are made.

Physical and Chemical Properties
Limited experimental data is available for the physical and chemical properties of 1-
nitropropene. The following table summarizes the available information.

Property Value Source

Molecular Formula C₃H₅NO₂ --INVALID-LINK--

Molecular Weight 87.08 g/mol --INVALID-LINK--

Density 1.0654 g/cm³ @ 20 °C --INVALID-LINK--

Boiling Point 54 °C @ 28 Torr --INVALID-LINK--
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Toxicological Information
The toxicological profile of 1-nitropropene is not as extensively studied as some related

compounds. However, available data and classifications indicate that it should be handled with

significant caution.

Toxicity Data Value Species Route Source

LCLo
500 mg/m³ / 10

min
Mouse Inhalation --INVALID-LINK--

GHS Hazard Classification:[1][2][3]

Based on aggregated data from multiple sources, 1-nitropropene is classified with the

following hazards:

Flammable liquid and vapor (H226)

Toxic if swallowed (H301)

Harmful in contact with skin (H312)

Causes skin irritation (H315)

May cause an allergic skin reaction (H317)

Causes serious eye irritation (H319)

Harmful if inhaled (H332)

May cause allergy or asthma symptoms or breathing difficulties if inhaled (H334)

May cause respiratory irritation (H335)

The "Danger" signal word is associated with its acute toxicity if swallowed and its potential to

cause respiratory sensitization.[1] A "Warning" signal word is associated with its flammability,

other acute toxicities, and irritation properties.[3]
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Experimental Protocols
A common method for the synthesis of nitroalkenes is the Henry reaction (also known as the

nitroaldol reaction), followed by dehydration.[4] For 1-nitropropene, a potential synthetic route

is the dehydration of 1-nitro-2-propanol.

Illustrative Protocol for the Dehydration of 1-Nitro-2-propanol:

This is a general procedure based on known chemical transformations and may require

optimization.

Materials:

1-nitro-2-propanol

Methanesulfonyl chloride

Triethylamine

Anhydrous solvent (e.g., dichloromethane)

Ice bath

Standard laboratory glassware for inert atmosphere reactions

Procedure:

In a well-ventilated fume hood, dissolve 1-nitro-2-propanol in an appropriate anhydrous

solvent under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add triethylamine to the solution, followed by the dropwise addition of

methanesulfonyl chloride.

Monitor the reaction progress using a suitable technique, such as Thin Layer

Chromatography (TLC).
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Upon completion, quench the reaction by the slow addition of water or a saturated aqueous

solution of a mild acid.

Extract the product with an organic solvent.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Remove the solvent under reduced pressure to yield the crude 1-nitropropene.

The crude product may be purified by vacuum distillation or column chromatography.

Click to download full resolution via product page

Health and Safety Information
First Aid Measures

If Swallowed: Get emergency medical help immediately. Rinse mouth.[5]

If on Skin: Wash with plenty of water. If skin irritation or rash occurs, get medical help. Take

off contaminated clothing and wash it before reuse.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. If experiencing

respiratory symptoms, get emergency medical help immediately.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[2] Combustion may produce toxic gases, including nitrogen oxides.
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid breathing dust, fume, gas, mist, vapors, or spray. Use non-

sparking tools and take action to prevent static discharges. Do not eat, drink, or smoke when

using this product. Wash hands thoroughly after handling.[5][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

locked up. Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[7]

Skin Protection: Wear protective gloves (e.g., nitrile or neoprene) and a lab coat.[7]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection. A

NIOSH-approved respirator with appropriate cartridges should be used if exposure limits are

exceeded or irritation is experienced.[5]

Click to download full resolution via product page

Stability and Reactivity
Reactivity: Information not available. As a nitroalkene, it may be susceptible to

polymerization and may react with strong oxidizing and reducing agents, as well as strong

acids and bases.

Chemical Stability: Information not available. Likely stable under recommended storage

conditions.

Hazardous Decomposition Products: Upon decomposition, it may emit toxic fumes of

nitrogen oxides.
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Disposal Considerations
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations.[5] Do not dispose of with household garbage or allow the

product to reach the sewage system.

Ecological Information
Detailed ecological information for 1-nitropropene is not readily available. As with many

organic solvents and reagents, it should be prevented from entering drains and waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). It is essential to consult all available safety

information and to conduct a thorough risk assessment before handling 1-nitropropene. All

laboratory work should be conducted by trained professionals in a controlled environment with

appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615415#1-nitropropene-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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